Cas no 13639-09-3 (2,4,6,8,9,10-Hexathiaadamantane, 1,3,5,7-tetrakis(chloromethyl)-)

13639-09-3 structure
Product name:2,4,6,8,9,10-Hexathiaadamantane, 1,3,5,7-tetrakis(chloromethyl)-
CAS No:13639-09-3
MF:C8H8Cl4S6
MW:438.351110458374
CID:2657700
2,4,6,8,9,10-Hexathiaadamantane, 1,3,5,7-tetrakis(chloromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,5,7-Tetrakis(chloromethyl)-2,4,6,8,9,10-hexathiaadamantane
- 2,4,6,8,9,10-Hexathiaadamantane, 1,3,5,7-tetrakis(chloromethyl)-
- OLXJMQBSMGQSKI-UHFFFAOYSA-N
- Tetrakis(chloromethyl)hexathiaadamantane
- 2,4,6,8,9,10-Hexathiatricyclo[3.3.1.1(3,7)]decane, 1,3,5,7-tetrakis(chloromethyl)-
-
- Inchi: 1S/C8H8Cl4S6/c9-1-5-13-6(2-10)16-7(3-11,14-5)18-8(4-12,15-5)17-6/h1-4H2
- InChI Key: OLXJMQBSMGQSKI-UHFFFAOYSA-N
- SMILES: ClCC12SC3(CCl)SC(CCl)(SC(CCl)(S3)S1)S2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 247
- Topological Polar Surface Area: 152
2,4,6,8,9,10-Hexathiaadamantane, 1,3,5,7-tetrakis(chloromethyl)- Related Literature
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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Hsing-I. Hsiang,Chang-Ting Yang,Jui-Huan Tu RSC Adv., 2016,6, 99297-99305
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Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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